Cas no 1048947-20-1 (1-(1,3-benzodioxol-5-yl)-N-[(4-ethoxy-3-methoxyphenyl)methyl]methanamine hydrochloride)

• Product Name: 1-(1,3-benzodioxol-5-yl)-N-[(4-ethoxy-3-methoxyphenyl)methyl]methanamine hydrochloride
• CAS No: 1048947-20-1
• MF: C₁₈H₂₂ClNO₄
• MW: 351.8245844841
• CID: 5186029
• Update Time: 2025-10-29

1-(1,3-benzodioxol-5-yl)-N-[(4-ethoxy-3-methoxyphenyl)methyl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-5-yl)-N-[(4-ethoxy-3-methoxyphenyl)methyl]methanamine hydrochloride

• Inchi： 1S/C18H21NO4.ClH/c1-3-21-15-6-4-13(8-17(15)20-2)10-19-11-14-5-7-16-18(9-14)23-12-22-16;/h4-9,19H,3,10-12H2,1-2H3;1H
• InChI Key： WKFQQXGEVPOEAJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCOC2=C1)NCC1=CC=C(OCC)C(OC)=C1.[H]Cl

Additional information on 1-(1,3-benzodioxol-5-yl)-N-[(4-ethoxy-3-methoxyphenyl)methyl]methanamine hydrochloride

1-(1,3-benzodioxol-5-yl)-N-[(4-ethoxy-3-methoxyphenyl)methyl]methanamine hydrochloride (CAS No. 1048947-20-1): An Overview

1-(1,3-benzodioxol-5-yl)-N-[(4-ethoxy-3-methoxyphenyl)methyl]methanamine hydrochloride (CAS No. 1048947-20-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzodioxole and methanamine, and it exhibits unique pharmacological properties that make it a valuable candidate for various therapeutic applications.

The benzodioxole moiety in the compound is a bicyclic aromatic structure that is known for its ability to modulate various biological processes. The presence of this moiety can influence the compound's binding affinity to specific receptors, making it a key factor in its pharmacological activity. Additionally, the ethoxy and methoxyphenyl groups contribute to the compound's lipophilicity and stability, which are crucial for its bioavailability and metabolic profile.

Recent studies have focused on the potential therapeutic applications of 1-(1,3-benzodioxol-5-yl)-N-[(4-ethoxy-3-methoxyphenyl)methyl]methanamine hydrochloride. One notable area of research is its use as an antidepressant. Preclinical studies have shown that this compound can effectively modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. These findings suggest that the compound may have a role in treating major depressive disorder (MDD) and other mood disorders.

In addition to its antidepressant properties, 1-(1,3-benzodioxol-5-yl)-N-[(4-ethoxy-3-methoxyphenyl)methyl]methanamine hydrochloride has also been investigated for its potential as an anxiolytic agent. Animal models have demonstrated that the compound can reduce anxiety-like behaviors without causing significant sedation or cognitive impairment. This makes it a promising candidate for the treatment of anxiety disorders, such as generalized anxiety disorder (GAD) and social anxiety disorder (SAD).

The hydrochloride salt form of the compound is particularly advantageous for pharmaceutical development due to its improved solubility and stability. This form enhances the compound's bioavailability and ensures consistent dosing, which is essential for clinical trials and eventual therapeutic use. The hydrochloride salt also facilitates easier handling and formulation in drug development processes.

From a synthetic chemistry perspective, the preparation of 1-(1,3-benzodioxol-5-yl)-N-[(4-ethoxy-3-methoxyphenyl)methyl]methanamine hydrochloride involves several steps, including the formation of the benzodioxole ring, introduction of the ethoxy and methoxy groups, and final coupling with methanamine. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, which is crucial for large-scale manufacturing.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1,3-benzodioxol-5-yl)-N-[(4-ethoxy-3-methoxyphenyl)methyl]methanamine hydrochloride. Preliminary results from phase I trials have shown that the compound is well-tolerated with a favorable safety profile. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

In conclusion, 1-(1,3-benzodioxol-5-yl)-N-[(4-ethoxy-3-methoxyphenyl)methyl]methanamine hydrochloride (CAS No. 1048947-20-1) represents a promising candidate in the development of new treatments for mood and anxiety disorders. Its unique chemical structure and pharmacological properties make it an attractive target for further research and clinical evaluation. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing therapeutic options for patients suffering from these conditions.